N-(1-(2-methoxyethyl)piperidin-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propylthiadiazole-5-carboxamide
• InChI: InChI=1S/C14H24N4O2S/c1-3-4-12-13(21-17-16-12)14(19)15-11-5-7-18(8-6-11)9-10-20-2/h11H,3-10H2,1-2H3,(H,15,19)
• InChI Key: DGBKHYKGHLPLOL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)NC2CCN(CC2)CCOC
• Molecular Formula: C14H24N4O2S
• Molecular Weight: 312.43 g/mol

Description

The compound is a derivative of piperidine, which is a common structure in many pharmaceuticals. The presence of the thiadiazole group could potentially contribute to the compound’s biological activity.

Molecular Structure Analysis

The molecular structure of this compound would include a piperidine ring, which is a six-membered ring with one nitrogen atom. It would also have a thiadiazole ring, which is a five-membered ring with two nitrogen atoms and one sulfur atom. The methoxyethyl and propyl groups would be attached to these rings.

Physical And Chemical Properties Analysis

Based on the components of this compound, it would likely be a solid at room temperature. The presence of the methoxyethyl group could make it somewhat soluble in organic solvents.

Scientific Research Applications

Synthesis of Bioactive Molecules

Piperidine derivatives are pivotal in the synthesis of bioactive molecules due to their presence in numerous pharmaceuticals. The compound could serve as a key intermediate in the synthesis of drugs targeting a variety of diseases. .

Pharmacological Research

The piperidine moiety is a common feature in many pharmacologically active compounds. This particular derivative could be explored for its pharmacological properties, such as receptor binding or enzyme inhibition. .

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Piperidine derivatives are found in many different classes of drugs and can have a wide range of biological activities.

Future Directions

Piperidine derivatives are a major focus of research in the pharmaceutical industry, and new methods for their synthesis and functionalization are being developed. This compound, with its combination of a piperidine ring and a thiadiazole ring, could potentially be of interest in this field.